N-[[4-(3-chlorophenyl)-5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide

• IUPAC Name: N-[[4-(3-chlorophenyl)-5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide
• InChI: InChI=1S/C27H24ClN5O3S/c1-36-22-10-4-7-19(14-22)26(35)29-16-24-30-31-27(33(24)21-9-5-8-20(28)15-21)37-17-25(34)32-13-12-18-6-2-3-11-23(18)32/h2-11,14-15H,12-13,16-17H2,1H3,(H,29,35)
• InChI Key: FTMGDRBTNYNMID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCC2=NN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C27H24ClN5O3S
• Molecular Weight: 534.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a sulfanyl group, an indole ring, and a benzamide group. These functional groups suggest that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole ring, the indole ring, and the benzamide group are all planar structures, which could lead to interesting stacking interactions in the solid state.

Scientific Research Applications

Synthesis and Characterization

• Compounds with complex structures involving chlorophenyl, methoxybenzyl, and triazolyl components have been synthesized and characterized, demonstrating the feasibility of creating and studying sophisticated molecules with potential biological activity. For example, the synthesis and characterization of tritium-labeled compounds with benzamide functionality show advances in labeling techniques for biological studies (Yang Hong et al., 2015).

Medicinal Chemistry Applications

• The research includes the synthesis of novel heterocyclic compounds derived from similar key structures, indicating a potential for discovering new bioactive molecules with applications in medicinal chemistry, such as enzyme inhibition (O. Bekircan, S. Ülker, E. Menteşe, 2015).

Antimicrobial Activity

• Some studies focus on the antimicrobial properties of derivatives, suggesting the possibility of using such compounds in developing new antimicrobial agents. This highlights the importance of structural modifications to enhance biological activities (N. Desai et al., 2013).

Chemical Reactivity and Mechanistic Insights

• Investigations into the reactivity and mechanistic aspects of related compounds contribute to understanding how these molecules can be manipulated for specific purposes, such as creating novel chemical entities with desired properties. For instance, the study of the cleavage reaction of aryl methyl ethers with thioesters provides insights into synthetic strategies for producing aryl esters and methyl sulfides (M. Arisawa et al., 2012).

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and studied in more detail.